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CAS No.: 39268-73-0
Cat. No.: B1437956
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This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Butylpyrimidin-2-amine, a molecule of interest in medicinal chemistry and materials science.
The following sections detail the predicted and expected nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for this compound. This guide is intended for
researchers, scientists, and drug development professionals who require a thorough
understanding of the structural characterization of this pyrimidine derivative.

Introduction to 5-Butylpyrimidin-2-amine and its
Spectroscopic Analysis

5-Butylpyrimidin-2-amine (CsH13Ns) is a heterocyclic compound featuring a pyrimidine ring
substituted with a butyl group at the 5-position and an amine group at the 2-position. The
precise characterization of its molecular structure is paramount for its application in various
scientific fields. Spectroscopic techniques are indispensable tools for this purpose, providing
detailed information about the compound's connectivity, functional groups, and overall
molecular framework. This guide will delve into the theoretical underpinnings and expected
spectral features for 5-Butylpyrimidin-2-amine across *H NMR, 3C NMR, IR, and MS
analyses.
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The structural elucidation of 5-Butylpyrimidin-2-amine relies on the synergistic interpretation
of data from these complementary spectroscopic methods. While experimental data for this
specific molecule is not widely available in public databases, this guide synthesizes established
spectroscopic principles and data from analogous structures to provide a robust predictive
analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of
a molecule. The following sections outline the predicted *H and 3C NMR spectra of 5-
Butylpyrimidin-2-amine.

Predicted *H NMR Spectrum

The proton NMR spectrum of 5-Butylpyrimidin-2-amine is expected to exhibit distinct signals
corresponding to the protons of the butyl group and the pyrimidine ring, as well as the amine
protons. The predicted chemical shifts (d) are influenced by the electronic environment of each
proton.

Methodology for *H NMR Analysis: A typical experimental protocol for acquiring a *H NMR
spectrum would involve dissolving a small sample of 5-Butylpyrimidin-2-amine in a
deuterated solvent, such as deuterated chloroform (CDCIs) or dimethyl sulfoxide-de (DMSO-
ds), containing a small amount of tetramethylsilane (TMS) as an internal standard (& = 0.00
ppm). The spectrum would be recorded on a spectrometer operating at a frequency of 300
MHz or higher to ensure adequate signal dispersion.

Table 1: Predicted *H NMR Data for 5-Butylpyrimidin-2-amine
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Predicted Coupling

Proton . . . .
. Chemical Shift  Multiplicity Integration Constant (J,

Assighment

(3, ppm) Hz)
H-4, H-6

~8.2 S 2H -
(pyrimidine)
NHz (amine) ~5.0-6.0 brs 2H -
-CH:z- (a to ring) ~2.5 t 2H ~7.5
-CHz- (B to ring) ~1.6 sextet 2H ~7.5
-CH2- (y to ring) ~1.4 sextet 2H ~7.5
-CHs (terminal) ~0.9 t 3H ~7.3

Interpretation of the tH NMR Spectrum:

e Pyrimidine Protons (H-4, H-6): The two equivalent protons on the pyrimidine ring are
expected to appear as a singlet in the downfield region (~8.2 ppm) due to the deshielding
effect of the electronegative nitrogen atoms in the aromatic ring.

o Amine Protons (NHz): The protons of the primary amine group are anticipated to produce a
broad singlet in the range of 5.0-6.0 ppm. The broadness is a result of quadrupole
broadening from the nitrogen atom and potential hydrogen exchange. The chemical shift of
these protons can be highly dependent on the solvent and concentration.[1]

e Butyl Group Protons:

o The methylene protons alpha to the pyrimidine ring are deshielded by the aromatic system
and are expected to appear as a triplet around 2.5 ppm.

o The subsequent methylene protons (beta and gamma) will appear as multiplets (predicted
as sextets) in the upfield region, typically between 1.4 and 1.6 ppm.

o The terminal methyl protons of the butyl group will be the most shielded, appearing as a
triplet around 0.9 ppm.
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Experimental Workflow for NMR Sample Preparation
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Caption: Workflow for NMR sample preparation and analysis.

Predicted **C NMR Spectrum

The 13C NMR spectrum provides information about the different carbon environments in the

molecule.

Table 2: Predicted 3C NMR Data for 5-Butylpyrimidin-2-amine

Carbon Assignment Predicted Chemical Shift (6, ppm)
C-2 (pyrimidine, C-NHz2) ~163

C-4, C-6 (pyrimidine) ~158

C-5 (pyrimidine, C-butyl) ~118

-CH:- (a to ring) ~32

-CHz- (B to ring) ~30

-CH2- (y to ring) ~22

-CHs (terminal) ~14

Interpretation of the 13C NMR Spectrum:

¢ Pyrimidine Carbons: The carbon atoms of the pyrimidine ring are expected to resonate in the
downfield region of the spectrum. The carbon atom bonded to the amino group (C-2) is
predicted to be the most deshielded, appearing around 163 ppm. The equivalent C-4 and C-
6 carbons are expected at approximately 158 ppm, while the carbon bearing the butyl group
(C-5) would be more shielded, appearing around 118 ppm.

o Butyl Group Carbons: The carbon atoms of the butyl chain will appear in the upfield region of
the spectrum, with the chemical shifts decreasing as the distance from the electron-
withdrawing pyrimidine ring increases.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by detecting the
absorption of infrared radiation, which corresponds to vibrational transitions.

Methodology for IR Analysis: An IR spectrum can be obtained using a Fourier Transform
Infrared (FTIR) spectrometer. A small amount of the solid sample can be mixed with potassium
bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be recorded using
an Attenuated Total Reflectance (ATR) accessory.

Table 3: Predicted IR Absorption Bands for 5-Butylpyrimidin-2-amine

Wavenumber (cm~2) Vibration Type Functional Group

N-H stretch (asymmetric and

3400 - 3250 symmetric) Primary Amine
3100 - 3000 C-H stretch (aromatic) Pyrimidine Ring
2960 - 2850 C-H stretch (aliphatic) Butyl Group
1650 - 1580 N-H bend Primary Amine
1590 - 1450 C=N and C=C stretch Pyrimidine Ring
1465 C-H bend (aliphatic) Butyl Group
1335 - 1250 C-N stretch Aromatic Amine

Interpretation of the IR Spectrum:

» N-H Vibrations: The presence of the primary amine group will be indicated by two
characteristic N-H stretching bands in the 3400-3250 cm~1 region (one for asymmetric and
one for symmetric stretching).[1][2] An N-H bending vibration is also expected in the 1650-
1580 cm~1 range.[1]

e C-H Vibrations: Aromatic C-H stretching from the pyrimidine ring will appear in the 3100-
3000 cm~1 region. Stronger absorptions corresponding to the aliphatic C-H stretching of the
butyl group will be observed between 2960 and 2850 cm~1.

e Ring and C-N Vibrations: The C=N and C=C stretching vibrations of the pyrimidine ring will
give rise to a series of bands in the 1590-1450 cm~! region. The C-N stretching of the
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aromatic amine is expected between 1335 and 1250 cm~2.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity.

Methodology for MS Analysis: A mass spectrum can be obtained using various ionization
techniques, such as Electron lonization (El) or Electrospray lonization (ESI). For ESI, the
sample would be dissolved in a suitable solvent and introduced into the mass spectrometer.

Predicted Mass Spectrometry Data: The molecular formula of 5-Butylpyrimidin-2-amine is
CsHai3Ns, giving it a monoisotopic mass of 151.1109 Da.[3]

Table 4: Predicted m/z Values for 5-Butylpyrimidin-2-amine Adducts[3]

Adduct Predicted m/z
[M+H]* 152.1182
[M+Na]* 174.1002
[M+K]* 190.0741
[M]* 151.1104

Interpretation of the Mass Spectrum:

e Molecular lon Peak: In an ElI mass spectrum, the molecular ion peak ([M]*) would be
expected at m/z 151. According to the nitrogen rule, a molecule with an odd number of
nitrogen atoms will have an odd nominal molecular mass, which is consistent with the
structure of 5-Butylpyrimidin-2-amine.

o Fragmentation Pattern: The fragmentation of the butyl chain is expected to be a prominent
feature. A significant peak would likely be observed corresponding to the loss of a propyl
radical (CH2CH2CHs), resulting in a fragment at m/z 108 (M - 43). This benzylic-like cleavage
would lead to a stable resonance-stabilized cation. Further fragmentation of the butyl chain
and the pyrimidine ring would also be observed.
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Proposed Fragmentation Pathway
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Caption: A simplified proposed fragmentation pathway for 5-Butylpyrimidin-2-amine.

Conclusion

This technical guide has provided a detailed predictive analysis of the *H NMR, 3C NMR, IR,
and MS spectra of 5-Butylpyrimidin-2-amine. By applying fundamental spectroscopic
principles and drawing comparisons with analogous structures, a comprehensive set of
expected data has been compiled. This information serves as a valuable resource for the
identification and characterization of this compound in a research and development setting.
The provided methodologies and interpretations will aid scientists in confirming the synthesis of
5-Butylpyrimidin-2-amine and in understanding its structural properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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